N-[2-(2,3-dihydro-1H-indol-1-yl)ethyl]-1-(2-piperidin-2-ylethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)ethyl]-1-(2-piperidin-2-ylethyl)triazole-4-carboxamide
• InChI: InChI=1S/C20H28N6O/c27-20(22-11-14-25-12-8-16-5-1-2-7-19(16)25)18-15-26(24-23-18)13-9-17-6-3-4-10-21-17/h1-2,5,7,15,17,21H,3-4,6,8-14H2,(H,22,27)
• InChI Key: MHHBXHPPPWEYCT-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)CCN2C=C(N=N2)C(=O)NCCN3CCC4=CC=CC=C43
• Molecular Formula: C20H28N6O
• Molecular Weight: 368.5 g/mol

Description

N-[2-(2,3-dihydro-1H-indol-1-yl)ethyl]-1-(2-piperidin-2-ylethyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C20H28N6O and its molecular weight is 368.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 368.23245954 g/mol and the complexity rating of the compound is 489. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• A study highlighted the synthesis of 1,2,4-triazol-3-one derivatives and their evaluation for antimicrobial activity. These compounds were obtained through specific chemical reactions, indicating their potential in developing antimicrobial agents (Fandaklı et al., 2012).

Chemical Functionalities Optimization

• Research on indole-2-carboxamides, including structures similar to N-[2-(2,3-dihydro-1H-indol-1-yl)ethyl]-1-(2-piperidin-2-ylethyl)-1H-1,2,3-triazole-4-carboxamide, revealed key structural requirements for allosteric modulation of CB1 receptors. This study demonstrated the importance of specific chemical functionalities in enhancing receptor affinity and selectivity (Khurana et al., 2014).

Antitubercular Activity

• A series of compounds were designed and synthesized for the inhibition of Mycobacterium tuberculosis DNA GyrB, showing significant in vitro activity. This research underscores the potential of structurally related compounds in treating tuberculosis, highlighting the importance of the triazole moiety in the compounds' biological activity (Reddy et al., 2014).

Synthesis and Biological Evaluation

• Another study focused on the synthesis of 1,2,4-triazoles from isonicotinic acid hydrazide and evaluated their antimicrobial activities. The research demonstrated the process of obtaining these compounds and their potential as antimicrobial agents, supporting the exploration of triazole derivatives for medical applications (Bayrak et al., 2009).